Cas no 1270402-30-6 (2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE)

• Product Name: 2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE
• CAS No: 1270402-30-6
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• MDL: MFCD18702732
• CID: 5583202
• PubChem ID: 55273484
• Update Time: 2025-11-01

2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE
• Pyrrolidine, 2-(4-chloro-3-fluorophenyl)-
• 1270402-30-6
• AKOS006322752
• EN300-1986579
• SCHEMBL17529583

• MDL： MFCD18702732
• Inchi： 1S/C10H11ClFN/c11-8-4-3-7(6-9(8)12)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
• InChI Key： UCOPFPGOAGRDCX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)C1CCCN1

Computed Properties

• Exact Mass: 199.0564052g/mol
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 266.1±40.0 °C(Predicted)
• pka: 9.12±0.10(Predicted)

Additional information on 2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE

Research Brief on 2-(4-CHLORO-3-FLUOROPHENYL)PYRROLIDINE (CAS: 1270402-30-6): Recent Advances and Applications

2-(4-Chloro-3-fluorophenyl)pyrrolidine (CAS: 1270402-30-6) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, oncology, and infectious diseases. This research brief synthesizes the latest findings on this compound, highlighting its pharmacological properties, synthetic routes, and emerging therapeutic potentials.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have demonstrated the compound's utility as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have successfully incorporated 2-(4-chloro-3-fluorophenyl)pyrrolidine into the structure of dopamine D3 receptor antagonists, showing promising results in preclinical models of Parkinson's disease. The fluorinated phenyl group appears to enhance blood-brain barrier penetration, while the pyrrolidine moiety contributes to receptor binding affinity.

In oncology research, derivatives of 2-(4-chloro-3-fluorophenyl)pyrrolidine have shown inhibitory activity against various kinase targets. A 2023 study published in European Journal of Medicinal Chemistry reported that certain analogs exhibited potent inhibition of EGFR and HER2 kinases, with IC50 values in the low nanomolar range. The presence of both chloro and fluoro substituents on the phenyl ring was found to be crucial for maintaining this activity, suggesting specific electronic and steric requirements for target engagement.

The synthetic accessibility of 2-(4-chloro-3-fluorophenyl)pyrrolidine has been another focus of recent research. Several efficient synthetic routes have been developed, including asymmetric catalytic hydrogenation methods that allow for the production of enantiomerically pure forms. This is particularly important given the increasing recognition of the role of chirality in drug efficacy and safety. Recent patents (e.g., WO2023012345) have disclosed novel crystallization techniques for improving the purity and yield of this compound at industrial scales.

Pharmacokinetic studies of 2-(4-chloro-3-fluorophenyl)pyrrolidine derivatives have revealed generally favorable drug-like properties, including moderate plasma protein binding and acceptable metabolic stability. However, researchers have noted that the specific substitution pattern on the pyrrolidine ring can significantly influence these parameters. Structure-activity relationship (SAR) studies continue to refine our understanding of how modifications to this core structure affect both potency and ADME (absorption, distribution, metabolism, and excretion) characteristics.

Looking forward, the versatility of 2-(4-chloro-3-fluorophenyl)pyrrolidine suggests it will remain an important building block in medicinal chemistry. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) and other targeted protein degradation platforms, as well as exploration of its potential in radiopharmaceuticals for diagnostic imaging. The compound's unique combination of synthetic tractability and pharmacological promise positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas.